molecular formula C5H9BrO3 B3057507 2-(Bromomethoxy)ethyl acetate CAS No. 81777-40-4

2-(Bromomethoxy)ethyl acetate

Cat. No. B3057507
CAS RN: 81777-40-4
M. Wt: 197.03 g/mol
InChI Key: AOWRRNLQOFCITG-UHFFFAOYSA-N
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Description

“2-(Bromomethoxy)ethyl acetate” is a chemical compound with the CAS Number: 867351-24-4 . It has a molecular weight of 211.06 and is typically stored at a temperature of 4 degrees Celsius . The compound is in liquid form .


Synthesis Analysis

The compound has been used in the synthesis of N-alkylphthalazinone . The reaction of phthalazin-1(2H)-one derivatives with alkylating agents such as 1-(bromomethoxy)ethyl acetate leads to the formation of the corresponding N-alkylphthalazinone .


Molecular Structure Analysis

The molecular formula of “2-(Bromomethoxy)ethyl acetate” is C4H7BrO2 . The IUPAC Standard InChIKey is RGHQKFQZGLKBCF-UHFFFAOYSA-N .


Chemical Reactions Analysis

Ethers like “2-(Bromomethoxy)ethyl acetate” are known for their stability and lack of reactivity in neutral to strongly basic environments . They are often used as protecting groups in organic synthesis, preventing irreversible addition reactions .


Physical And Chemical Properties Analysis

The compound is a liquid with a molecular weight of 211.06 . It is stored at a temperature of 4 degrees Celsius .

Scientific Research Applications

Haematological Effects

2-(Bromomethoxy)ethyl acetate, closely related to 2-ethoxy ethyl acetate (2-EEA), has been reported to cause hematological toxicity. A study found significant haematological effects in workers exposed to 2-EEA, a solvent with broad industrial applications, indicating potential hematological risks associated with similar compounds (Loh et al., 2003).

Chemical Reactivity and Synthesis

A study on the reactivity of 2-(Chloromethoxy)ethyl acetate, a compound structurally similar to 2-(Bromomethoxy)ethyl acetate, with alcohols in the presence of silver carbonate shows its potential in producing novel organic compounds. This reactivity might extend to 2-(Bromomethoxy)ethyl acetate as well (Aitken et al., 1986).

Novel Rearrangements

In another study, a novel rearrangement of 2-bromo-1-(bromomethyl)ethyl esters into 2-oxopropyl derivatives was reported. Given the structural similarities, 2-(Bromomethoxy)ethyl acetate may also undergo similar rearrangements under appropriate conditions (Alliot et al., 2013).

Synthetic Applications

2-(Bromomethoxy)ethyl acetate might be used in the synthesis of various organic compounds, as evidenced by a study involving ethyl Z 2 Methoxyimino 2 (2 aminothiazo 4 yl) acetate, which used similar compounds in its synthesis process. This demonstrates the potential utility of 2-(Bromomethoxy)ethyl acetate in organic synthesis (Jing, 2003).

Mechanism of Action

The ether oxygen in “2-(Bromomethoxy)ethyl acetate” can be protonated to form a good leaving group, which can be eliminated as part of an SN2, SN1, or E1 reaction mechanism . The mechanistic pathway is primarily determined by the strong acid used and the type of substituents attached to the ether .

Safety and Hazards

The compound is classified under GHS07 for safety . It has hazard statements H227, H315, H319, H335 , indicating that it is a flammable liquid that causes skin and eye irritation and may cause respiratory irritation .

properties

IUPAC Name

2-(bromomethoxy)ethyl acetate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H9BrO3/c1-5(7)9-3-2-8-4-6/h2-4H2,1H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AOWRRNLQOFCITG-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)OCCOCBr
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H9BrO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID80327227
Record name 2-(bromomethoxy)ethyl acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80327227
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

197.03 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(Bromomethoxy)ethyl acetate

CAS RN

81777-40-4
Record name 2-(bromomethoxy)ethyl acetate
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID80327227
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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